Cas no 1888903-43-2 (3-(4-Fluorophenoxy)-3-methylazetidine)

3-(4-Fluorophenoxy)-3-methylazetidine structure
1888903-43-2 structure
Product Name:3-(4-Fluorophenoxy)-3-methylazetidine
CAS No:1888903-43-2
MF:C10H12FNO
MW:181.206786155701
CID:5564702
PubChem ID:115015859
Update Time:2023-07-11

3-(4-Fluorophenoxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

    • EN300-1821027
    • 3-(4-fluorophenoxy)-3-methylazetidine
    • 1888903-43-2
    • 3-(4-Fluorophenoxy)-3-methylazetidine
    • Inchi: 1S/C10H12FNO/c1-10(6-12-7-10)13-9-4-2-8(11)3-5-9/h2-5,12H,6-7H2,1H3
    • InChI Key: ZUAHAYPNDQKJPL-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)OC1(C)CNC1

Computed Properties

  • Exact Mass: 181.090292168g/mol
  • Monoisotopic Mass: 181.090292168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 21.3Ų

3-(4-Fluorophenoxy)-3-methylazetidine Pricemore >>

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